2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol

• Molecular Formula: C13H29NO
• Molecular Weight: 215.38 g/mol
• IUPAC Name: 2-(2,6-dimethylheptan-4-ylamino)butan-1-ol
• InChI: InChI=1S/C13H29NO/c1-6-12(9-15)14-13(7-10(2)3)8-11(4)5/h10-15H,6-9H2,1-5H3
• InChI Key: KXWLEJCPGSSXCW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(CC(C)C)CC(C)C

Description

2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol is an amino alcohol characterized by a butanol backbone substituted with an amino group and a branched 2,6-dimethylheptane chain. Its molecular weight is approximately 201.34 g/mol, and it is synthesized via reactions involving precursors like 2,6-dimethylheptan-4-ol under controlled conditions (ethanol/methanol solvents, catalysts, and optimized temperature) . While its biological mechanisms remain unelucidated, its dual functional groups (-NH2 and -OH) suggest versatility in medicinal chemistry or organic synthesis applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol typically involves the reaction of 2,6-dimethylheptan-4-amine with butan-1-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity .

Industrial Production Methods

In an industrial setting, the production of 2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production of bulk quantities. Advanced techniques such as continuous flow reactors and automated systems are employed to ensure consistency and efficiency in production .

Chemical Reactions Analysis

Types of Reactions

2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce secondary or tertiary amines .

Scientific Research Applications

2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol is utilized in various scientific research fields:

Chemistry: It is used as a building block for the synthesis of complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,6-Dimethylheptan-4-yl)amino]butan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The branched alkyl chain in the target compound imposes steric hindrance, reducing reaction rates compared to aryl-substituted analogs (e.g., dichlorophenyl or difluorophenyl derivatives) . Halogenated aryl groups (Cl, F) enhance electrophilicity and binding affinity to biological targets. For example, dichlorophenyl derivatives exhibit higher receptor affinity than non-halogenated analogs .

Functional Group Influence: Ethambutol DiHCl shares the amino alcohol core but includes ethylamino extensions and HCl salts, improving solubility and bioavailability for antitubercular applications . Fluorine in 4-{[(2,6-Difluorophenyl)methyl]amino}butan-2-ol increases metabolic stability due to its electronegativity and resistance to oxidation .

Key Observations:

• Ethambutol’s established therapeutic use contrasts with the exploratory status of the target compound, highlighting the importance of substituent optimization for clinical efficacy .
• Halogenated analogs demonstrate tunable bioactivity , where chlorine enhances target affinity, while fluorine optimizes pharmacokinetics .

Key Observations:

• Ethambutol’s low hazard ratings reflect its clinical validation, whereas the target compound’s safety profile remains uncharacterized .
• Halogenated compounds may pose environmental or long-term health risks due to halogen persistence .